Ethyl 2-cyano-3-fluoro-2-hydroxy-3-methylbutanoate

• CAS RN: 153431-42-6
• Molecular Formula: C8H12FNO3
• Molecular Weight: 189.18 g/mol
• IUPAC Name: ethyl 2-cyano-3-fluoro-2-hydroxy-3-methylbutanoate
• InChI: InChI=1S/C8H12FNO3/c1-4-13-6(11)8(12,5-10)7(2,3)9/h12H,4H2,1-3H3
• InChI Key: DQOSWHZWAKKEIO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C#N)(C(C)(C)F)O
• synonyms: Butanoic acid, 2-cyano-3-fluoro-2-hydroxy-3-methyl-, ethyl ester (9CI)

Description

Ethyl 2-cyano-3-fluoro-2-hydroxy-3-methylbutanoate is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic properties. This compound is commonly referred to as EFHB and has been studied extensively for its ability to inhibit certain enzymes in the human body, which could lead to the development of new drugs for the treatment of various diseases.

Mechanism of Action

EFHB is believed to work by inhibiting the activity of certain enzymes in the human body, particularly those involved in the biosynthesis of cholesterol. This inhibition can lead to a decrease in the production of cholesterol, which could have significant therapeutic benefits for patients with hypercholesterolemia or other related conditions.
Biochemical and Physiological Effects:
Studies have shown that EFHB can have a significant impact on the levels of cholesterol in the blood, leading to a decrease in LDL cholesterol and an increase in HDL cholesterol. Additionally, EFHB has been shown to have anti-inflammatory properties, which could make it a potential treatment for conditions such as arthritis and other inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFHB is its relatively simple synthesis method, which makes it easy to produce in large quantities for use in laboratory experiments. However, one limitation of EFHB is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are numerous potential future directions for research on EFHB, including further studies on its potential as a therapeutic agent for hypercholesterolemia and other related conditions. Additionally, research could focus on developing new methods for synthesizing EFHB or modifying its structure to enhance its therapeutic properties. Finally, studies could investigate the potential use of EFHB in combination with other drugs or therapies for the treatment of various diseases.

Synthesis Methods

EFHB can be synthesized using a variety of methods, including the reaction of ethyl cyanoacetate with 2-fluoro-3-methyl-2-butanol in the presence of a base catalyst. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

EFHB has been the subject of numerous scientific studies, primarily focused on its potential as a therapeutic agent. One such study investigated the compound's ability to inhibit the activity of a key enzyme involved in the production of cholesterol in the liver, which could lead to the development of new drugs for the treatment of hypercholesterolemia.